Cas no 313981-55-4 (o-3M3FBS)
o-3M3FBS structure
Product Name:o-3M3FBS
CAS No:313981-55-4
MF:C16H16F3NO2S
MW:343.363953590393
CID:316067
PubChem ID:770820
Update Time:2025-04-19
o-3M3FBS Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,2,4,6-trimethyl-N-[2-(trifluoromethyl)phenyl]-
- 2,4,6-trimethyl-N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
- O-3M3FBS
- HMS3268M14
- Tocris-1942
- HY-108608
- Q27164571
- FT-0644407
- SR-01000406988
- SKJJIFRWCCSXGL-UHFFFAOYSA-N
- CS-0029303
- DTXSID40354377
- HMS3412N04
- HMS3676N04
- A820831
- SR-01000406988-2
- AKOS001604014
- CHEMBL1443163
- 313981-55-4
- 2,4,6-trimethyl-N-[2-(trifluoromethyl)phenyl]benzene-1-sulfonamide
- NCGC00025319-01
- CHEBI:92812
- SB83578
- J-018405
- BRD-K46384212-001-01-1
- SR-01000406988-1
- AB00082244-01
- MS-25256
- 2,4,6-Trimethyl-N-(2-(trifluoromethyl)phenyl)benzenesulfonamide
- STK049047
- DB-048024
- GLXC-04481
- AK-968/11165296
- BRD-K46384212-001-02-9
- o-3M3FBS
-
- MDL: MFCD00784362
- Inchi: 1S/C16H16F3NO2S/c1-10-8-11(2)15(12(3)9-10)23(21,22)20-14-7-5-4-6-13(14)16(17,18)19/h4-9,20H,1-3H3
- InChI Key: SKJJIFRWCCSXGL-UHFFFAOYSA-N
- SMILES: S(C1C(C)=CC(C)=CC=1C)(NC1C=CC=CC=1C(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 343.08500
- Monoisotopic Mass: 343.085384
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.6
- XLogP3: 4.4
Experimental Properties
- Density: 1.316
- Boiling Point: 424.3°Cat760mmHg
- Flash Point: 210.4°C
- Refractive Index: 1.547
- PSA: 54.55000
- LogP: 5.58520
o-3M3FBS Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M103005-5mg |
o-3M3FBS |
313981-55-4 | 5mg |
$92.00 | 2023-05-18 | ||
| TRC | M103005-10mg |
o-3M3FBS |
313981-55-4 | 10mg |
$133.00 | 2023-05-18 | ||
| TRC | M103005-50mg |
o-3M3FBS |
313981-55-4 | 50mg |
$431.00 | 2023-05-18 | ||
| TRC | M103005-250mg |
o-3M3FBS |
313981-55-4 | 250mg |
$1671.00 | 2023-05-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12422-1mg |
o-3M3FBS |
313981-55-4 | 98% | 1mg |
¥377.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12422-5mg |
o-3M3FBS |
313981-55-4 | 98% | 5mg |
¥976.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12422-10mg |
o-3M3FBS |
313981-55-4 | 98% | 10mg |
¥1387.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12422-50mg |
o-3M3FBS |
313981-55-4 | 98% | 50mg |
¥5102.00 | 2023-09-09 | |
| Alichem | A019089445-1g |
2,4,6-Trimethyl-N-(2-(trifluoromethyl)phenyl)benzenesulfonamide |
313981-55-4 | 97% | 1g |
$828.10 | 2023-09-02 | |
| Alichem | A019089445-5g |
2,4,6-Trimethyl-N-(2-(trifluoromethyl)phenyl)benzenesulfonamide |
313981-55-4 | 97% | 5g |
$2341.50 | 2023-09-02 |
o-3M3FBS Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
313981-55-4 (o-3M3FBS) Related Products
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